Cas no 42149-77-9 ( )

• Product Name: &nbsp
• CAS No: 42149-77-9
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 927823
• PubChem ID: 305401
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AG-F-49870; AC1L76R5; N,N-Bis-(2-cyan-aethyl)-acetamid; NSC202177; Acetyl-bis-< 2-cyan-ethyl> -amin; 3.3'-Acetylimino-dipropionitril; AKOS009106246; Essigsaeure< bis-(2-cyan-aethyl)-amid> ; CTK4I5762; N,N-bis-(2-cyano-ethyl)-acetamide; N-Acetyl-iminodipropionitril;
• 42149-77-9
• AKOS009106246
• DS-011719
• NSC-202177
• NSC202177
• SCHEMBL1344184
• N,N-bis(2-cyanoethyl)acetamide
• DTXSID90308103
•  

• MDL： MFCD04277951
• Inchi： 1S/C8H11N3O/c1-8(12)11(6-2-4-9)7-3-5-10/h2-3,6-7H2,1H3
• InChI Key： YSPPZFZYYWAMRV-UHFFFAOYSA-N
• SMILES： O=C(C)N(CCC#N)CCC#N

Computed Properties

• Exact Mass: 165.09033
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides